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Compound of Interest

Compound Name: Boc-DL-Phg-OH

Cat. No.: B351802

For researchers and professionals in the field of drug development, the meticulous
management and disposal of chemical reagents like Boc-DL-Phg-OH (N-(tert-Butoxycarbonyl)-
DL-phenylglycine) are paramount for ensuring laboratory safety and environmental compliance.
This guide provides a comprehensive, step-by-step protocol for the proper disposal of Boc-DL-
Phg-OH, aligning with best practices in laboratory operations.

Key Chemical and Physical Properties

A foundational aspect of safe handling and disposal is a clear understanding of the substance's
properties. The following table summarizes the key quantitative data for Boc-DL-Phg-OH.

Property Value

CAS Number 3601-66-9

Molecular Formula C13H17NOa4

Molecular Weight 251.28 g/mol [1][2]
Appearance White powder or solid[3][4]
Melting Point 88 - 91 °C[3]

Storage Temperature 2-8°C, sealed in a dry place

Hazard Identification and Safety Precautions
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While some suppliers may not classify Boc-DL-Phg-OH as hazardous under OSHA's 2012
Hazard Communication Standard, other sources indicate potential hazards. It is prudent to
handle this compound with care, adhering to the following hazard statements: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation).

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, the use of appropriate Personal Protective
Equipment (PPE) is mandatory to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or appropriate protective eyeglasses.
e Hand Protection: Use chemical-resistant gloves and inspect them before use.

o Body Protection: A laboratory coat or other suitable protective clothing should be worn to
prevent skin contact.

o Respiratory Protection: If there is a risk of dust formation, a dust mask or respirator is
necessary.

All handling and disposal activities should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to avoid the inhalation of dust or fumes.

Step-by-Step Disposal Protocol

The recommended method for the disposal of Boc-DL-Phg-OH is through a licensed chemical
waste disposal service. It is imperative to adhere to all federal, state, and local environmental
regulations.

Experimental Workflow for Disposal
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1. Containment of Waste:

e Solid Waste: Carefully sweep up any solid Boc-DL-Phg-OH, avoiding dust generation, and
place it into a suitable, sealed, and clearly labeled container for disposal.

» Contaminated Materials: Any items that have come into contact with Boc-DL-Phg-OH, such
as weighing paper, gloves, or wipes, should be collected in a separate, sealed container and
treated as chemical waste.

e Solutions: If Boc-DL-Phg-OH is in a solution, absorb the liquid with an inert material like
vermiculite or sand, and then place it in a suitable, sealed container for disposal.

2. Labeling:

o Clearly label the waste container with "Chemical Waste" and the full chemical name: "Boc-
DL-Phg-OH" or "N-(tert-Butoxycarbonyl)-DL-phenylglycine".

3. Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical
waste accumulation area, away from incompatible materials.

4. Arranging for Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

e Provide an accurate chemical name and guantity on the waste manifest.

Under no circumstances should Boc-DL-Phg-OH be disposed of down the drain or in the
regular trash.

Spill Management

In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE. For
small spills, carefully sweep up the solid material, place it in a labeled waste container, and
clean the area with a damp cloth, also disposing of the cleaning materials as chemical waste.
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For large spills, evacuate the area and contact your institution's EHS or emergency response
team.

By adhering to these established procedures, laboratory professionals can ensure the safe and
responsible disposal of Boc-DL-Phg-OH, fostering a culture of safety and environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b351802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

